Cas no 56403-12-4 (Butanethioic acid, 2-bromo-, S-(1,1-dimethylethyl) ester)

• Product Name: Butanethioic acid, 2-bromo-, S-(1,1-dimethylethyl) ester
• CAS No: 56403-12-4
• MF: C₈H₁₅BrOS
• MW: 239.173100709915
• CID: 387105
• PubChem ID: 318925
• Update Time: 2025-04-19

Butanethioic acid, 2-bromo-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Butanethioic acid, 2-bromo-, S-(1,1-dimethylethyl) ester
• S-tert-butyl 2-bromobutanethioate
• AC1L7Z3X
• CTK1H5089
• S-tert-Butyl-2-bromthiolbutyrat
• NSC 259920
• NSC259920
• NSC-259920
• DTXSID40312639
• 56403-12-4

• Inchi： 1S/C8H15BrOS/c1-5-6(9)7(10)11-8(2,3)4/h6H,5H2,1-4H3
• InChI Key： AXPHOKJPRKXCPV-UHFFFAOYSA-N
• SMILES： BrC(C(=O)SC(C)(C)C)CC

Computed Properties

• Exact Mass: 238.00275
• Monoisotopic Mass: 238.00270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.290±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 239.3±23.0 ºC (760 Torr),
• Flash Point: 98.5±22.6 ºC,
• Refractive Index: 1.4940 (26 ºC)
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 17.07
• LogP: 3.21820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters